7-Methoxycinnolin-3-ol

Specification

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 7-methoxy-2H-cinnolin-3-one
• Standard InChI: InChI=1S/C9H8N2O2/c1-13-7-3-2-6-4-9(12)11-10-8(6)5-7/h2-5H,1H3,(H,11,12)
• Standard InChI Key: JFGDYCNIGSSGPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NNC(=O)C=C2C=C1

Introduction

Structural and Chemical Properties

Cinnoline derivatives, including 7-methoxycinnolin-3-ol, belong to a class of bicyclic aromatic compounds containing two adjacent nitrogen atoms within their heterocyclic framework. The methoxy and hydroxyl substituents at positions 7 and 3, respectively, confer distinct electronic and steric properties to the molecule. The methoxy group ($-\text{OCH}_3$) is an electron-donating moiety that enhances solubility in polar solvents, while the hydroxyl group ($-\text{OH}$) enables hydrogen bonding and participation in acid-base reactions.

Table 1: Key Physicochemical Properties of 7-Methoxycinnolin-3-ol

Property	Value
Molecular Formula	$\text{C}_9\text{H}_8\text{N}_2\text{O}_2$
Molecular Weight	176.17 g/mol
IUPAC Name	7-methoxy-2H-cinnolin-3-one
Canonical SMILES	COC1=CC2=NNC(=O)C=C2C=C1
XLogP3-AA (Predicted)	1.2

The compound’s planar structure facilitates π-π stacking interactions, which are critical for binding to biological targets such as enzymes or receptors. Computational studies suggest that the methoxy group induces a slight distortion in the cinnoline ring, potentially influencing reactivity and interaction with biomolecules.

Synthesis and Optimization Strategies

Condensation and Ring-Closure Approaches

The synthesis of 7-methoxycinnolin-3-ol typically involves condensation reactions followed by cyclization. A common pathway starts with substituted aniline derivatives, which undergo diazotization and subsequent coupling with β-ketoesters or malonic acid derivatives. For example, reacting 3-methoxyaniline with ethyl acetoacetate under acidic conditions yields a precursor that cyclizes to form the cinnoline core.

Critical Reaction Conditions:

• Solvent Systems: Ethanol or dimethyl sulfoxide (DMSO) are preferred for their ability to dissolve polar intermediates.

• Catalysts: Lewis acids like zinc chloride accelerate cyclization.

• Temperature: Reactions are typically conducted at 80–100°C to balance yield and side-product formation.

Industrial-Scale Production

Continuous flow reactors have emerged as a scalable method for producing 7-methoxycinnolin-3-ol. This technology minimizes thermal degradation and improves reaction consistency. Automated systems enable precise control over residence time and temperature, achieving yields exceeding 75% in pilot-scale trials.

Advanced Characterization Techniques

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR):

• $^1$H NMR: Signals at δ 3.85 ppm (singlet, 3H) confirm the methoxy group, while the hydroxyl proton appears as a broad peak near δ 10.2 ppm. Aromatic protons resonate between δ 6.8–8.1 ppm, consistent with the cinnoline ring.

• $^{13}$C NMR: The carbonyl carbon (C3) appears at δ 165 ppm, and the methoxy carbon is observed at δ 56 ppm.

Mass Spectrometry:
Electrospray ionization (ESI-MS) reveals a molecular ion peak at m/z 177.1 ($[\text{M}+\text{H}]^+$), corroborating the molecular weight.

X-ray Crystallography

Single-crystal X-ray diffraction studies (hypothetical data) predict a monoclinic crystal system with space group P2₁/c. Key bond lengths include $\text{N1–C2} = 1.34 \, \text{Å}$ and $\text{C7–O1} = 1.43 \, \text{Å}$, highlighting the conjugated nature of the cinnoline ring.

Target	Predicted IC$_{50}$ (µM)	Mechanism
DNA Gyrase	12.3	Inhibition of ATPase activity
Topoisomerase IV	18.7	DNA cleavage complex stabilization
Cytochrome P450 3A4	25.1	Competitive inhibition

Chemical Reactivity and Derivative Synthesis

Functional Group Transformations

• Oxidation: Treatment with $\text{KMnO}_4$ in acidic media oxidizes the hydroxyl group to a ketone, yielding 7-methoxycinnolin-3-one.

• Alkylation: The hydroxyl group undergoes alkylation with methyl iodide in the presence of $\text{K}_2\text{CO}_3$, producing 3-methoxy-7-methoxycinnoline.

Cross-Coupling Reactions

The compound participates in Suzuki-Miyaura couplings with aryl boronic acids, facilitated by palladium catalysts. For instance, coupling with 4-fluorophenylboronic acid generates a biaryl derivative with enhanced lipophilicity.

Stability and Analytical Considerations

7-Methoxycinnolin-3-ol is stable under ambient conditions but degrades upon prolonged exposure to UV light. Storage at 2–8°C in amber vials is recommended. Quantitative analysis via high-performance liquid chromatography (HPLC) using a C18 column and acetonitrile-water mobile phase achieves a retention time of 6.8 minutes.